Cas no 127703-37-1 (2-(3-Cyanophenyl)-4-methylphenol)

• Product Name: 2-(3-Cyanophenyl)-4-methylphenol
• CAS No: 127703-37-1
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 2139588
• Update Time: 2023-08-04

2-(3-Cyanophenyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyanophenyl)-4-methylphenol
• JBNKNQBVTWRFQK-UHFFFAOYSA-N
• 2'-Hydroxy-5'-methyl-[1,1'-biphenyl]-3-carbonitrile

• Inchi： 1S/C14H11NO/c1-10-5-6-14(16)13(7-10)12-4-2-3-11(8-12)9-15/h2-8,16H,1H3
• InChI Key： JBNKNQBVTWRFQK-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Topological Polar Surface Area: 44